Cas no 1337670-67-3 (2,4-dimethyl-3-(pyrrolidin-2-yl)-1H-pyrrole)

• Product Name: 2,4-dimethyl-3-(pyrrolidin-2-yl)-1H-pyrrole
• CAS No: 1337670-67-3
• MF: C₁₀H₁₆N₂
• MW: 164.247442245483
• CID: 5824047
• PubChem ID: 131366939
• Update Time: 2025-05-24

2,4-dimethyl-3-(pyrrolidin-2-yl)-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethyl-3-(pyrrolidin-2-yl)-1H-pyrrole
• 1337670-67-3
• EN300-1793090

• Inchi： 1S/C10H16N2/c1-7-6-12-8(2)10(7)9-4-3-5-11-9/h6,9,11-12H,3-5H2,1-2H3
• InChI Key： PFKZHQRMPDIOGP-UHFFFAOYSA-N
• SMILES： N1CCCC1C1C(C)=CNC=1C

Computed Properties

• Exact Mass: 164.131348519g/mol
• Monoisotopic Mass: 164.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 27.8Ų

Additional information on 2,4-dimethyl-3-(pyrrolidin-2-yl)-1H-pyrrole

Professional Introduction to 2,4-dimethyl-3-(pyrrolidin-2-yl)-1H-pyrrole (CAS No. 1337670-67-3)

2,4-dimethyl-3-(pyrrolidin-2-yl)-1H-pyrrole, identified by the chemical abstracts service number 1337670-67-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential biological activities. This compound belongs to the pyrrole class, which is a cornerstone in the design of bioactive molecules due to its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. The presence of a pyrrolidin-2-yl substituent in the molecule introduces additional conformational flexibility, which can be exploited to fine-tune its pharmacokinetic and pharmacodynamic profiles.

The structural framework of 2,4-dimethyl-3-(pyrrolidin-2-yl)-1H-pyrrole consists of a five-membered aromatic ring with two methyl groups at the 2 and 4 positions, and a pyrrolidine moiety attached at the 3-position. This specific arrangement imparts distinct electronic and steric characteristics to the molecule, making it a promising candidate for further derivatization and investigation. The compound’s dual functionality—aromaticity from the pyrrole core and aliphatic flexibility from the pyrrolidine side chain—makes it an intriguing scaffold for drug discovery efforts.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from modified pyrrole derivatives. The compound 2,4-dimethyl-3-(pyrrolidin-2-yl)-1H-pyrrole has been explored for its potential applications in several key therapeutic areas. One of the most promising avenues has been its investigation as a precursor for kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, including cancer. By designing molecules that selectively inhibit aberrant kinase activity, researchers aim to develop treatments that can modulate these pathways effectively.

Recent studies have highlighted the ability of pyrrole-based compounds to modulate kinase activity through their unique binding interactions with ATP pockets or other allosteric sites on the enzyme. The pyrrolidin-2-yl group in 2,4-dimethyl-3-(pyrrolidin-2-yl)-1H-pyrrole serves as an excellent anchor point for hydrogen bonding interactions with key residues in the kinase active site. This interaction can be further enhanced by tuning the electronic properties of the molecule through strategic functionalization. For instance, introducing electron-withdrawing or electron-donating groups can modulate the compound’s binding affinity and selectivity towards specific kinases.

Another area where 2,4-dimethyl-3-(pyrrolidin-2-yl)-1H-pyrrole has shown promise is in immunomodulatory applications. The immune system plays a crucial role in maintaining homeostasis and fighting off pathogens, but maladaptive immune responses can lead to chronic inflammatory diseases such as rheumatoid arthritis or autoimmune disorders. Pyrrole derivatives have been reported to influence immune cell function by modulating signaling pathways such as NF-κB or MAPKs. The structural features of 2,4-dimethyl-3-(pyrrolidin-2-yl)-1H-pyrrole make it a versatile scaffold for designing molecules that can selectively target immune cells without eliciting off-target effects.

The synthesis of 2,4-dimethyl-3-(pyrrolidin-2-yl)-1H-pyrrole involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by nucleophilic substitution or condensation steps to introduce the desired substituents. Advances in catalytic methods have enabled more efficient synthesis routes, reducing both reaction times and waste generation—a critical consideration in modern drug development.

The pharmacokinetic profile of any drug candidate is essential for determining its clinical efficacy and safety. In vitro and in vivo studies have begun to elucidate how 2,4-dimethyl-3-(pyrrolidin-2-yl)-1H-pyrrole behaves within biological systems. Preliminary data suggest that this compound exhibits reasonable solubility in aqueous environments, which is favorable for oral administration. Additionally, preliminary toxicity studies indicate that it demonstrates low acute toxicity at tested doses, making it a relatively safe candidate for further development.

One of the most exciting aspects of working with heterocyclic compounds like 2,4-dimethyl-3-(pyrrolidin-2-yl)-1H-pyrrole is their amenability to structural diversification through combinatorial chemistry approaches. By systematically varying substituents on different positions of the core scaffold, researchers can generate libraries of compounds with tailored properties. This approach has led to several high-throughput screening campaigns aimed at identifying novel bioactive molecules with therapeutic potential.

The integration of computational methods into drug discovery has accelerated the process of identifying promising candidates like 2,4-dimethyl-3-(pyrrolidin-2-ylyl)-1H-pyrrole. Molecular modeling techniques allow researchers to predict how a compound will interact with biological targets before conducting expensive wet-lab experiments. These predictions are based on detailed three-dimensional structures of proteins or enzymes obtained through X-ray crystallography or NMR spectroscopy.

In conclusion, 2 , 4 - dimethyl - 3 - ( py rro lid ine - 2 - yl ) - 1 H - p y rro le ( C A S N o . 1337670 - 67 - 3 ) remains an exciting area of research due to its unique structural features and potential therapeutic applications . Further investigations into its biological activities , synthetic pathways , and pharmacokinetic properties will undoubtedly continue to drive innovation in pharmaceutical chemistry . As our understanding of molecular interactions evolves , so too will our ability to harness this compound’s potential for developing new treatments . p > article > response >